Cas no 22400-26-6 (Cyanato)
Cyanato structure
Product Name:Cyanato
Cyanato Chemical and Physical Properties
Names and Identifiers
-
- Cyanato
- λ<sup>2</sup>-azanylidenemethanone
- Isocyanato radical
- OCN(.)
- DTXSID00176936
- NCO radical
- CHEBI:29808
- 22400-26-6
-
- Inchi： 1S/CNO/c2-1-3
- InChI Key： HKKDKUMUWRTAIA-UHFFFAOYSA-N
- SMILES： O=C=[N] |^1:2|
Computed Properties
- Exact Mass: 43.00583
- Monoisotopic Mass: 41.997989
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 3
- Rotatable Bond Count: 0
- Complexity: 27.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.1
- XLogP3: 1
Experimental Properties
- PSA: 44.02
Cyanato Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
22400-26-6 (Cyanato) Related Products
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